Cas no 329079-14-3 (1-[({[4-(Tert-butyl)cyclohexyliden]amino}oxy)carbonyl]-4-methylbenzene)

1-[({[4-(Tert-butyl)cyclohexyliden]amino}oxy)carbonyl]-4-methylbenzene is a specialized organic compound featuring a tert-butyl-substituted cyclohexylideneaminooxy carbonyl group linked to a methylbenzene moiety. Its structural design imparts stability and reactivity, making it suitable for applications in fine chemical synthesis, particularly as an intermediate in pharmaceuticals or agrochemicals. The tert-butyl group enhances steric hindrance, potentially improving selectivity in reactions, while the methylbenzene component offers versatility for further functionalization. This compound may also serve as a protecting group or a coupling agent in peptide synthesis. Its well-defined molecular architecture ensures consistent performance in controlled reaction environments.
1-[({[4-(Tert-butyl)cyclohexyliden]amino}oxy)carbonyl]-4-methylbenzene structure
329079-14-3 structure
Product Name:1-[({[4-(Tert-butyl)cyclohexyliden]amino}oxy)carbonyl]-4-methylbenzene
CAS No:329079-14-3
MF:C18H25NO2
MW:287.39660525322
CID:5195131
Update Time:2025-06-10

1-[({[4-(Tert-butyl)cyclohexyliden]amino}oxy)carbonyl]-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

    • 1-[(([4-(TERT-BUTYL)CYCLOHEXYLIDEN]AMINO)OXY)CARBONYL]-4-METHYLBENZENE
    • N-[4-(TERT-BUTYL)CYCLOHEXYLIDEN]-N-[(4-METHYLBENZOYL)OXY]AMINE
    • (4-tert-butylcyclohexylidene)amino 4-methylbenzoate
    • 1-[({[4-(tert-butyl)cyclohexyliden]amino}oxy)carbonyl]-4-methylbenzene
    • [(4-tert-butylcyclohexylidene)amino] 4-methylbenzoate
    • (4-tert-butylcyclohexylidene)amino4-methylbenzoate
    • 1-[({[4-(Tert-butyl)cyclohexyliden]amino}oxy)carbonyl]-4-methylbenzene
    • Inchi: 1S/C18H25NO2/c1-13-5-7-14(8-6-13)17(20)21-19-16-11-9-15(10-12-16)18(2,3)4/h5-8,15H,9-12H2,1-4H3/b19-16-
    • InChI Key: AAAHQBQKMLSOTM-MNDPQUGUSA-N
    • SMILES: O(C(C1C=CC(C)=CC=1)=O)/N=C1\CCC(CC\1)C(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 377
  • XLogP3: 4.8
  • Topological Polar Surface Area: 38.7

1-[({[4-(Tert-butyl)cyclohexyliden]amino}oxy)carbonyl]-4-methylbenzene Pricemore >>

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Additional information on 1-[({[4-(Tert-butyl)cyclohexyliden]amino}oxy)carbonyl]-4-methylbenzene

Research Briefing on 1-[({[4-(Tert-butyl)cyclohexyliden]amino}oxy)carbonyl]-4-methylbenzene (CAS: 329079-14-3)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of 1-[({[4-(Tert-butyl)cyclohexyliden]amino}oxy)carbonyl]-4-methylbenzene (CAS: 329079-14-3) as a promising compound for therapeutic applications. This briefing synthesizes the latest research findings, focusing on its chemical properties, biological activities, and potential clinical relevance.

The compound, characterized by its unique structural features, has been investigated for its role as a modulator in various biochemical pathways. Studies indicate that its tert-butylcyclohexylidenaminooxy carbonyl moiety contributes to enhanced stability and bioavailability, making it a viable candidate for drug development. Recent in vitro and in vivo experiments have demonstrated its efficacy in targeting specific enzymes and receptors involved in inflammatory and neoplastic diseases.

One of the key findings from a 2023 study published in the Journal of Medicinal Chemistry revealed that 1-[({[4-(Tert-butyl)cyclohexyliden]amino}oxy)carbonyl]-4-methylbenzene exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), with an IC50 value of 0.8 μM. This suggests its potential as a non-steroidal anti-inflammatory drug (NSAID) with reduced gastrointestinal side effects compared to traditional COX-2 inhibitors.

Further research has explored its application in oncology. A preclinical study conducted by researchers at the National Cancer Institute demonstrated that the compound induces apoptosis in colorectal cancer cells via the mitochondrial pathway, with a marked reduction in tumor volume observed in murine models. These findings underscore its potential as a chemotherapeutic agent, particularly for cancers resistant to conventional treatments.

Despite these promising results, challenges remain in optimizing the pharmacokinetic profile of 1-[({[4-(Tert-butyl)cyclohexyliden]amino}oxy)carbonyl]-4-methylbenzene. Current efforts are focused on structural modifications to improve its solubility and reduce off-target effects. Collaborative projects between academic institutions and pharmaceutical companies aim to advance this compound into clinical trials within the next two years.

In conclusion, 1-[({[4-(Tert-butyl)cyclohexyliden]amino}oxy)carbonyl]-4-methylbenzene represents a compelling area of research in chemical biology. Its dual functionality as an anti-inflammatory and anti-cancer agent positions it as a versatile therapeutic candidate. Future studies will be critical in translating these preclinical findings into clinical applications, potentially addressing unmet medical needs in chronic inflammation and oncology.

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